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  3. (8S,10S,13S,14S,16S,17R)-17-acetyl-17-hydroxy-10,13,16-trimethyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-one
(8S,10S,13S,14S,16S,17R)-17-acetyl-17-hydroxy-10,13,16-trimethyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-one (8S,10S,13S,14S,16S,17R)-17-acetyl-17-hydroxy-10,13,16-trimethyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-one
Brand Name: Vulcanchem
CAS No.: 14135-32-1
VCID: VC21013001
InChI: InChI=1S/C22H28O3/c1-13-11-19-17-6-5-15-12-16(24)7-9-20(15,3)18(17)8-10-21(19,4)22(13,25)14(2)23/h7-9,12-13,17,19,25H,5-6,10-11H2,1-4H3/t13-,17+,19-,20-,21-,22-/m0/s1
SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3=CCC2(C1(C(=O)C)O)C)C
Molecular Formula: C22H28O3
Molecular Weight: 340.5 g/mol

(8S,10S,13S,14S,16S,17R)-17-acetyl-17-hydroxy-10,13,16-trimethyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-one

CAS No.: 14135-32-1

Cat. No.: VC21013001

Molecular Formula: C22H28O3

Molecular Weight: 340.5 g/mol

* For research use only. Not for human or veterinary use.

(8S,10S,13S,14S,16S,17R)-17-acetyl-17-hydroxy-10,13,16-trimethyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-one - 14135-32-1

Specification

CAS No. 14135-32-1
Molecular Formula C22H28O3
Molecular Weight 340.5 g/mol
IUPAC Name (8S,10S,13S,14S,16S,17R)-17-acetyl-17-hydroxy-10,13,16-trimethyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C22H28O3/c1-13-11-19-17-6-5-15-12-16(24)7-9-20(15,3)18(17)8-10-21(19,4)22(13,25)14(2)23/h7-9,12-13,17,19,25H,5-6,10-11H2,1-4H3/t13-,17+,19-,20-,21-,22-/m0/s1
Standard InChI Key CLDXDQCMDMJVJB-VHIIPZARSA-N
Isomeric SMILES C[C@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4(C3=CC[C@@]2([C@]1(C(=O)C)O)C)C
SMILES CC1CC2C3CCC4=CC(=O)C=CC4(C3=CCC2(C1(C(=O)C)O)C)C
Canonical SMILES CC1CC2C3CCC4=CC(=O)C=CC4(C3=CCC2(C1(C(=O)C)O)C)C

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